BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Study: Disperse Violet S (Press
Cake) vs. Disperse Violet 26

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Disperse Violet S press cake
Cat. No.: B12281992
Get Quote
\ J

Content Type: Technical Comparison Guide Audience: Formulation Chemists, Textile
Physicists, and Process Engineers

Executive Analysis: The Azo-Anthraquinone
Divergence

In the development of polyester colorants, these two substances represent the fundamental
dichotomy between chromatic intensity and photostability.

* Disperse Violet S (Press Cake) is a Thiophene-derived Azo dye. It is characterized by high
molar extinction coefficients (tinctorial strength) and brightness. As a "press cake," it is a raw
manufacturing intermediate requiring downstream processing (milling/dispersing) before
application.

o Disperse Violet 26 is a classic Anthraquinone dye. It is renowned for superior light fastness
and leveling properties, making it the industry standard for pale shades and automotive
textiles where stability outweighs brightness.
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Disperse Violet S (Press Disperse Violet 26
Feature

Cake) (Standard)
Chemical Class Heterocyclic Azo (Thiophene) Anthraquinone
Primary CAS 75575-40-5 6408-72-6
Color Strength Very High (Hyperchromic) Moderate
Light Fastness Moderate (Grade 4-5) Excellent (Grade 6-7)

S ] Medium-High (SE-Type,
Sublimation High (S-Type, >210°C)
~200°C)
o High (Cheaper synthesis, Lower (Complex synthesis,

Cost Efficiency ]

higher strength) lower strength)

Chemical Identity & Structural Mechanism[1][2][3][4]

The performance differences stem directly from the molecular architecture.

Disperse Violet S (CAS 75575-40-5)[3][5][6][7][8]

» Structure: Azo-heterocyclic. The presence of the thiophene ring and the azo linkage (-N=N-)
creates a highly conjugated system with mobile electrons.

e Mechanism: The "S" designation typically indicates high sublimation fastness ("Sublimation”
class), achieved by polar groups (cyano/nitro) that increase the energy required for the dye
to vaporize from the fiber.

o Press Cake Implications: Supplied as a wet filter cake (approx. 40-60% solids). It contains no
dispersing agents.[1] Direct application to fabric is impossible; it must be milled with
lignosulfonates to prevent agglomeration.

Disperse Violet 26 (CAS 6408-72-6)[10]

e Structure: 1,4-diamino-2,3-diphenoxyanthraquinone.[2] The anthraquinone core is a rigid,
planar structure.
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e Mechanism: The bulky phenoxy groups provide steric hindrance, protecting the chromophore
from oxidative attack (UV light). This structure allows for excellent migration during dyeing,
leading to uniform "level" dyeing.

Structural Visualization

The following diagram illustrates the structural classification and the processing pathway for the
press cake.
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Caption: Workflow comparison showing the mandatory processing step for Violet S press cake
versus the inherent properties of Violet 26.

Experimental Protocols

For researchers evaluating the substitution of Violet 26 with Violet S press cake, the following
protocols are essential.

Protocol A: Press Cake Standardization (Formulation)

Objective: Convert Violet S press cake into a dyeable dispersion to compare against
commercial Violet 26.

e Slurry Preparation:
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[e]

Weigh 40g of Violet S Press Cake (dry basis).

o

Add 60g of Sodium Lignosulfonate (Dispersant MF or Reax 85A).

Add water to achieve 40% total solids.

[¢]

[¢]

Note: The high dispersant ratio (1.5:1) is critical for Azo dyes to prevent recrystallization
during heating.

e Milling:
o Load slurry into a bead mill (0.8mm Zirconia beads).
o Mill for 4 hours until particle size D90 < 2.0 pum.

o Validation: Check dispersion stability by filtering through Whatman #1 paper. No residue
should remain.

e pH Adjustment:

o Adjust pH to 4.5-5.0 using Acetic Acid. Azo dyes are sensitive to alkaline hydrolysis.

Protocol B: Comparative Dyeing (HTHP Method)

Objective: Assess color yield and fastness.
e Dye Bath Setup:

o Substrate: 100% Polyester Interlock fabric.

o Liquor Ratio: 1:20.

o Auxiliaries: 1 g/L Dispersing Agent, pH 4.5 (Acetic Acid/Sodium Acetate buffer).
e Dyeing Cycle:

o Start at 60°C.

o Ramp 2°C/min to 130°C.
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o Hold at 130°C for 45 minutes.

o Cool rapidly to 80°C.

e Reduction Clearing (Crucial):
o Treat dyed fabric with 2 g/L Caustic Soda + 2 g/L Sodium Hydrosulfite at 80°C for 20 mins.

o Reasoning: This removes surface dye. Since Violet S has higher substantivity, failure to
clear effectively will result in poor wash fastness.

Performance Data Analysis

The following data summarizes typical laboratory results when comparing formulated Violet S
against commercial Violet 26.

ble 1: Phusicochemical & :

Disperse Violet S
Property > Disperse Violet 26
(Formulated)

Chroma (C)* 75 - 80 (Brighter) 55 - 60 (Duller)

] ) High (Requires ~0.6% owf for Medium (Requires ~1.0% owf
Tinctorial Strength

depth) for depth)
Light Fastness (ISO 105-B02) Grade 4-5 Grade 6-7 (Superior)
Sublimation (180°C, 30s) Grade 4-5 (Excellent) Grade 4
Wash Fastness (60°C) Grade 4 Grade 4-5
. Sensitive to Alkali (pH > 8
pH Stability Stable (pH 3-9)
degrades)

Interpretation of Data[1][4][5][8][12][13][14][15][16][17]

e Color Yield: Violet S is significantly stronger. Formulators can reduce dye loading by 30-40%
to achieve the same visual depth as Violet 26, offering a cost advantage.
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+ Metamerism: Violet 26 exhibits lower metamerism (color change under different light
sources) due to its broader absorption curve, typical of anthraquinones.

+ Thermal Stability: Violet S (S-type) is designed for Thermosol dyeing (continuous dry heat),
whereas Violet 26 is versatile but excels in exhaust dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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